Cas no 1496267-29-8 ((1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide)

• Product Name: (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide
• CAS No: 1496267-29-8
• MF: C₈H₁₅N₃O₂S
• MW: 217.288600206375
• CID: 6543300
• PubChem ID: 65842779
• Update Time: 2025-05-21

(1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide
• 1H-Pyrazole-5-methanesulfonamide, 1,3-diethyl-

• Inchi： 1S/C8H15N3O2S/c1-3-7-5-8(6-14(9,12)13)11(4-2)10-7/h5H,3-4,6H2,1-2H3,(H2,9,12,13)
• InChI Key： DMPGBRKIWRSKSR-UHFFFAOYSA-N
• SMILES： N1(CC)C(CS(N)(=O)=O)=CC(CC)=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 406.1±47.0 °C(Predicted)
• pka: 10.31±0.60(Predicted)

Additional information on (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide

Research Brief on (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide (CAS: 1496267-29-8): Recent Advances and Applications

The compound (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide (CAS: 1496267-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its pyrazole core, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its utility in drug discovery pipelines.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Research indicates that (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide exhibits inhibitory effects on certain kinases and sulfotransferases, which are critical targets in the treatment of inflammatory and neoplastic diseases. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the pyrazole and sulfonamide moieties can enhance binding affinity and selectivity.

In a recent publication in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in preclinical models of rheumatoid arthritis. The study highlighted its ability to suppress pro-inflammatory cytokines and reduce joint inflammation, with a favorable safety profile compared to existing therapeutics. These findings suggest that (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide could serve as a lead compound for the development of next-generation anti-inflammatory drugs.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of this compound. The research team synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. The results revealed that (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide and its derivatives exhibit potent bactericidal effects, particularly against Gram-positive pathogens. This opens new avenues for addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in the scalable production of (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide. Recent patents describe improved methodologies for its synthesis, emphasizing greener solvents and higher yields. These developments are crucial for facilitating its transition from laboratory-scale research to industrial applications.

In conclusion, (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonamide (CAS: 1496267-29-8) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities and refine its chemical properties. As the scientific community delves deeper into its applications, this compound is poised to make significant contributions to the fields of drug discovery and chemical biology.